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Compound of Interest

Compound Name: Chlorocyclobutane

Cat. No.: B072530

Essential Safety and Handling Guide for
Chlorocyclobutane

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the safe handling and disposal of
Chlorocyclobutane (CAS No. 1120-57-6). It is intended for laboratory personnel, including
researchers, scientists, and professionals in drug development, to minimize risks and ensure a
safe working environment.

Hazard Identification and Chemical Properties

Chlorocyclobutane is a highly flammable liquid and vapor that is harmful if swallowed,
inhaled, or comes into contact with skin.[1] It is essential to understand its properties to handle
it safely.

Table 1: Physical and Chemical Properties of Chlorocyclobutane
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Property Value

Molecular Formula CaH-CI[1][2]

Molecular Weight 90.55 g/mol [1]

Appearance Colorless to light yellow liquid[3][4][5]
Odor Slight sweet odor[3]

Boiling Point 80 - 83 °C[2][3]

Flash Point -8 °C / 17.6 °F[3][4]

Density 0.991 g/cm3[3][6]

Solubility Insoluble in water[3][6]

Vapor Density 3.12[3]

Personal Protective Equipment (PPE)

The selection and proper use of PPE is the primary defense against chemical exposure. All
handling of Chlorocyclobutane should be conducted in a certified chemical fume hood to
minimize inhalation exposure.[7]

Table 2: Recommended Personal Protective Equipment for Chlorocyclobutane
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PPE Category Item Specification Rationale
Tightly fitting,
g y g Protects against
) compliant with EN 166 )
Eye Protection Safety Goggles splashes and airborne

(EU) or NIOSH (US)
standards.[7]

particles.

Face Shield

To be worn in
conjunction with

safety goggles.[7]

Provides a secondary
layer of protection for

the face.

Hand Protection

Chemical-Resistant

Gloves

Nitrile, Butyl rubber,
Viton, or Polyvinyl
alcohol (PVA).[7]
Inspect gloves for

integrity before use.

Protects hands from
direct contact and

absorption.

Body Protection

Laboratory Coat

Fire/flame resistant
and impervious

material.[7]

Protects skin and
personal clothing from

contamination.

Chemical-Resistant

Apron

To be worn over the
lab coat when
handling larger
quantities or when
there is a significant

splash risk.[7]

Provides an additional
barrier against

chemical splashes.

Respiratory Protection

Chemical Fume Hood

All routine handling
should occur within a
properly functioning
chemical fume hood.

[7]

Minimizes inhalation

exposure to vapors.

For emergency

situations (e.g., spills)

Provides respiratory

Air-Purifying outside of a fume protection in the event
Respirator (APR) hood. Equipped with of an unexpected
organic vapor release.
cartridges.[7]
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Operational Plan: Safe Handling Workflow

A systematic approach is crucial for handling Chlorocyclobutane safely. The following
workflow outlines the key steps from preparation to post-handling procedures.
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Diagram 1: Safe Handling Workflow for Chlorocyclobutane

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b072530?utm_src=pdf-body-img
https://www.benchchem.com/product/b072530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Handling Protocol:
¢ Pre-Operational Checks:

o Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for
Chlorocyclobutane.[3][4]

o Inspect Work Area: Ensure a certified chemical fume hood is available and functioning
correctly. Locate the nearest emergency shower and eyewash station.[8]

o Gather Materials: Assemble all necessary equipment, including non-sparking tools and
properly labeled containers.[3][4]

o Don PPE: Put on all required personal protective equipment as detailed in Table 2.
e Handling Procedures:

o Work in Fume Hood: Conduct all operations involving Chlorocyclobutane inside a
chemical fume hood to minimize vapor inhalation.[7]

o Prevent Static Discharge: Ground and bond all containers and receiving equipment to
prevent static discharge, which can ignite flammable vapors.[3][4] Use only non-sparking
tools.[3][4]

o Avoid Ignition Sources: Keep Chlorocyclobutane away from heat, sparks, open flames,
and hot surfaces.[3][4]

o Maintain Container Integrity: Keep containers tightly closed when not in use.[3][4]
o Storage:

o Store Chlorocyclobutane in a cool, dry, and well-ventilated area away from incompatible
materials such as oxidizing agents.[3][4]

o The storage container must be tightly closed and kept away from heat and sources of
ignition.[3][4]
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Disposal Plan

Proper disposal of Chlorocyclobutane and contaminated materials is critical for laboratory
safety and environmental protection.

Step-by-Step Disposal Protocol:
o Waste Segregation:

o Primary Waste: Collect unused or waste Chlorocyclobutane in a designated, leak-proof,
and clearly labeled container marked "Halogenated Organic Waste".[9]

o Secondary Waste: Collect all contaminated materials (e.g., gloves, pipette tips, absorbent
pads) in a separate, sealed container.[9] These materials are considered hazardous
waste.[4]

o Container Management:
o Never dispose of Chlorocyclobutane down the drain or in regular trash.[9]

o For empty containers, the first rinse with a solvent must be collected and disposed of as
hazardous waste.[10]

» Disposal Method:

o The primary and recommended method for disposal is high-temperature incineration at a
licensed hazardous waste management facility.[9] This method ensures the complete
breakdown of the chlorinated organic molecule.[9]

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for
pickup and disposal by a certified vendor.[9][11]

Emergency Procedures: Spill Response

In the event of a spill, a prompt and informed response is crucial to mitigate hazards.
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Diagram 2: Emergency Spill Response for Chlorocyclobutane
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Step-by-Step Spill Response Protocol:
e Immediate Actions:

o Alert and Evacuate: Immediately alert everyone in the vicinity and evacuate the immediate
area.[11][12]

o Remove Ignition Sources: If it can be done safely, remove all sources of ignition (e.g., turn
off equipment, extinguish open flames).[4][13]

o Ventilate: Increase ventilation to the area, if possible.
o Assess the Spill:

o Minor Spill (<1 Liter): If the spill is small and you are trained and equipped to handle it,
proceed with cleanup.

o Major Spill (>1 Liter): For large spills, or if you are uncertain, evacuate the area, close the
doors, and contact your institution's emergency response team or EHS office immediately.
[12]

o Cleanup Procedure (for trained personnel):

o Don PPE: Wear appropriate PPE, including chemical-resistant gloves, splash goggles, a
face shield, a lab coat, and an air-purifying respirator with organic vapor cartridges if
necessary.[7][11]

o Containment: Cover the spill with an inert absorbent material like sand, vermiculite, or a
commercial absorbent pad.[4][14]

o Collection: Using non-sparking tools, carefully collect the absorbed material and place it
into a designated, sealable container for hazardous waste.[4][13]

o Decontamination: Clean the spill area with a mild detergent and water, collecting the
cleaning materials as hazardous waste.[11]

o Disposal: Label the waste container as "Spill Debris" with the chemical name and arrange
for disposal through your EHS office.[11]
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o First Aid:

o Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin
with plenty of water for at least 15 minutes.[3][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids.[3][4]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[3][4]

o Ingestion: Clean the mouth with water and drink plenty of water afterward.[3][4]

[¢]

In all cases of exposure, seek medical attention.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b072530#personal-protective-equipment-for-handling-
chlorocyclobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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